Cas no 58217-01-9 (1-Octanamine, 2-chloro-, hydrochloride)

• Product Name: 1-Octanamine, 2-chloro-, hydrochloride
• CAS No: 58217-01-9
• MF: C₈H₁₉Cl₂N
• MW: 200.14916062355
• CID: 342818
• PubChem ID: 71443733
• Update Time: 2025-04-19

1-Octanamine, 2-chloro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Octanamine, 2-chloro-, hydrochloride
• 2-chlorooctan-1-amine,hydrochloride
• 2-Chlorooctan-1-amine--hydrogen chloride (1/1)
• DTXSID60852547
• 58217-01-9

• Inchi： 1S/C8H18ClN.ClH/c1-2-3-4-5-6-8(9)7-10;/h8H,2-7,10H2,1H3;1H
• InChI Key： UTIILBBLVCNLCU-UHFFFAOYSA-N
• SMILES： ClC(CN)CCCCCC.Cl

Computed Properties

• Exact Mass: 199.08967
• Monoisotopic Mass: 199.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 66.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02